Cas no 1823914-87-9 ((2-Amino-3,4-difluorophenyl)methanol)

• Product Name: (2-Amino-3,4-difluorophenyl)methanol
• CAS No: 1823914-87-9
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 4776790
• Update Time: 2026-02-26

(2-Amino-3,4-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-3,4-difluorophenyl)methanol
• 2-Amino-(3,4-difluorophenyl)methanol

• Inchi： 1S/C7H7F2NO/c8-5-2-1-4(3-11)7(10)6(5)9/h1-2,11H,3,10H2
• InChI Key： UNBPFJIUOUOZBR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CO)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on (2-Amino-3,4-difluorophenyl)methanol

(2-Amino-3,4-Difluorophenyl)Methanol: A Comprehensive Overview

The compound with CAS No 1823914-87-9, commonly referred to as (2-Amino-3,4-difluorophenyl)methanol, is a fascinating molecule with a diverse range of applications in the fields of chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential for use in drug development and materials science.

(2-Amino-3,4-difluorophenyl)methanol is characterized by its phenolic structure, featuring an amino group at the 2-position and two fluorine atoms at the 3 and 4 positions of the benzene ring. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral agents.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized (2-Amino-3,4-difluorophenyl)methanol as a building block for creating novel therapeutic agents targeting viral infections. For instance, a study published in 2023 demonstrated its potential as a precursor for antiviral drugs with high specificity and efficacy against emerging pathogens. This underscores its importance in advancing medical research and combating global health challenges.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors. Recent advancements in nanotechnology have further expanded its potential in creating high-performance electronic devices with enhanced functionality.

The synthesis of (2-Amino-3,4-difluorophenyl)methanol involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and cross-coupling reactions, to develop efficient methods for its production. These efforts have not only improved the scalability of synthesis but also opened new avenues for exploring its applications in diverse fields.

From an environmental perspective, understanding the ecological impact of this compound is crucial for ensuring sustainable practices in its production and application. Studies have shown that proper waste management and recycling strategies can significantly reduce its environmental footprint while maintaining its effectiveness in various industrial processes.

In conclusion, CAS No 1823914-87-9 or (2-Amino-3,4-difluorophenyl)methanol stands as a testament to the ingenuity of modern chemistry and its ability to address complex scientific challenges. With ongoing research and innovation, this compound continues to pave the way for groundbreaking advancements across multiple disciplines.